1-{1-[2-(4-methoxyphenoxy)ethyl]-1H-indol-3-yl}ethanone

• Molecular Formula: C19H19NO3
• Molecular Weight: 309.4 g/mol
• IUPAC Name: 1-[1-[2-(4-methoxyphenoxy)ethyl]indol-3-yl]ethanone
• InChI: InChI=1S/C19H19NO3/c1-14(21)18-13-20(19-6-4-3-5-17(18)19)11-12-23-16-9-7-15(22-2)8-10-16/h3-10,13H,11-12H2,1-2H3
• InChI Key: RNIOQBSECAJBMS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CN(C2=CC=CC=C21)CCOC3=CC=C(C=C3)OC

Description

1-{1-[2-(4-METHOXYPHENOXY)ETHYL]-1H-INDOL-3-YL}ETHAN-1-ONE is a complex organic compound that features an indole core structure substituted with a methoxyphenoxyethyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-{1-[2-(4-METHOXYPHENOXY)ETHYL]-1H-INDOL-3-YL}ETHAN-1-ONE typically involves multiple steps, starting from readily available precursors. One common route involves the following steps:

Formation of the Indole Core: The indole core can be synthesized through Fischer indole synthesis, where phenylhydrazine reacts with an aldehyde or ketone under acidic conditions.

Substitution with Methoxyphenoxyethyl Group: The indole core is then subjected to a substitution reaction with 2-(4-methoxyphenoxy)ethyl bromide in the presence of a base such as potassium carbonate.

Final Acylation: The substituted indole is then acylated using ethanoyl chloride in the presence of a base like pyridine to yield the final product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and stringent control of reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

1-{1-[2-(4-METHOXYPHENOXY)ETHYL]-1H-INDOL-3-YL}ETHAN-1-ONE undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions using agents like lithium aluminum hydride can convert the ketone group to an alcohol.

Substitution: The methoxy group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Sodium hydride in dimethylformamide (DMF).

Major Products

Oxidation: Corresponding carboxylic acids or ketones.

Reduction: Alcohol derivatives.

Substitution: Various substituted indole derivatives.

Scientific Research Applications

1-{1-[2-(4-METHOXYPHENOXY)ETHYL]-1H-INDOL-3-YL}ETHAN-1-ONE has several applications in scientific research:

Medicinal Chemistry: It is studied for its potential as a pharmacophore in drug design, particularly for its interactions with biological targets such as enzymes and receptors.

Materials Science: The compound’s unique structure makes it a candidate for the development of organic semiconductors and other advanced materials.

Biological Studies: It is used in studies to understand its effects on cellular processes and its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of 1-{1-[2-(4-METHOXYPHENOXY)ETHYL]-1H-INDOL-3-YL}ETHAN-1-ONE involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity. For instance, it may inhibit or activate certain enzymes, leading to changes in metabolic pathways. The exact pathways and targets depend on the specific application and the biological context.

Comparison with Similar Compounds

Similar Compounds

• 2-(2-Methoxyphenoxy)-1-(4-methoxyphenyl)ethanone
• 1-[2-(4-methoxyphenoxy)ethyl]-1,3-benzodiazol-2-amine
• N-[2-(4-Methoxyphenoxy)ethyl]-1-propanamine

Uniqueness

1-{1-[2-(4-METHOXYPHENOXY)ETHYL]-1H-INDOL-3-YL}ETHAN-1-ONE is unique due to its indole core structure combined with a methoxyphenoxyethyl group. This combination imparts distinct chemical and biological properties, making it a versatile compound for various applications. Its ability to undergo multiple types of chemical reactions and its potential in medicinal chemistry and materials science further highlight its uniqueness.